Cas no 941922-80-1 (1-(3-methoxyphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea)

• Product Name: 1-(3-methoxyphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• CAS No: 941922-80-1
• MF: C₁₇H₁₈N₆O₃
• MW: 354.36322259903
• CID: 5833588
• PubChem ID: 18565917
• Update Time: 2025-07-01

1-(3-methoxyphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-3-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]urea
• 941922-80-1
• AKOS024626049
• 1-(3-methoxyphenyl)-3-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)urea
• F2072-0045
• 1-(3-methoxyphenyl)-3-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea
• 1-(3-methoxyphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

• Inchi： 1S/C17H18N6O3/c1-25-14-8-6-13(7-9-14)23-16(20-21-22-23)11-18-17(24)19-12-4-3-5-15(10-12)26-2/h3-10H,11H2,1-2H3,(H2,18,19,24)
• InChI Key： XHAGRNMVUMVFSG-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(OC)=C1)C(NCC1N(C2=CC=C(OC)C=C2)N=NN=1)=O

Computed Properties

• Exact Mass: 354.14403846g/mol
• Monoisotopic Mass: 354.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Additional information on 1-(3-methoxyphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

Introduction to 1-(3-methoxyphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 941922-80-1) in Modern Chemical and Pharmaceutical Research

The compound 1-(3-methoxyphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea, identified by its CAS number 941922-80-1, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The presence of multiple functional groups, including methoxy substituents and a tetrazole moiety, imparts unique chemical properties that make it a compelling candidate for further exploration.

Recent research has highlighted the versatility of 1-(3-methoxyphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea in modulating biological pathways. The tetrazole ring, a well-known pharmacophore, is associated with various bioactivities such as anti-inflammatory and antimicrobial properties. In particular, studies have demonstrated that tetrazole derivatives can interact with target enzymes and receptors in a manner that enhances therapeutic efficacy. The methoxy groups in the aromatic rings contribute to the compound's solubility and metabolic stability, making it a promising scaffold for drug development.

In the context of medicinal chemistry, the structural design of 1-(3-methoxyphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea aligns with current trends toward rational drug design. The compound's ability to engage multiple binding sites simultaneously suggests potential as an allosteric modulator or dual-action therapeutic agent. This concept is particularly relevant in the treatment of complex diseases where multifactorial approaches are required. For instance, preliminary in vitro assays have indicated that this molecule may exhibit inhibitory effects on enzymes involved in pain signaling and neurodegenerative disorders.

The synthesis of 1-(3-methoxyphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea presents an interesting challenge due to its complex connectivity. Advanced synthetic methodologies have been employed to construct the tetrazole ring and establish the urea linkage efficiently. Techniques such as metal-catalyzed coupling reactions and transition-metal-mediated transformations have proven instrumental in achieving high yields and purity. These synthetic strategies not only underscore the compound's synthetic accessibility but also highlight the broader capabilities of modern organic chemistry in constructing complex molecular architectures.

From a pharmacological perspective, the methoxy-substituted phenyl rings in 1-(3-methoxyphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea contribute to its lipophilicity and cell membrane permeability. This characteristic is crucial for drug candidates that need to traverse biological barriers effectively. Additionally, computational modeling studies have been conducted to predict the compound's binding affinity to various protein targets. These simulations have provided valuable insights into optimizing its structure for improved pharmacokinetic profiles.

One of the most intriguing aspects of this compound is its potential role in addressing unmet medical needs. Ongoing research is exploring its efficacy in models of inflammation and oxidative stress-related diseases. The tetrazole moiety has been shown to interfere with key signaling cascades involved in these pathological processes. Furthermore, the urea group serves as a hydrogen bond acceptor site, which can enhance binding interactions with biological targets. Such features make 1-(3-methoxyphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea a compelling candidate for further preclinical development.

The chemical diversity inherent in this molecule also opens avenues for derivative design. By modifying specific functional groups or introducing additional substituents at strategic positions within the structure, 941922-80 could yield novel analogs with enhanced bioactivity or selectivity. This underscores the importance of libraries of structurally diverse compounds as resources for drug discovery programs. High-throughput screening (HTS) approaches combined with structure-based drug design (SBDD) are being leveraged to accelerate the identification of promising candidates from such libraries.

In conclusion, 941922 exhibits significant promise as a pharmacological tool due to its unique structural features and bioactivities. Its synthesis reflects contemporary advances in organic chemistry techniques, while its potential applications span multiple therapeutic areas remain an exciting prospect for future research endeavors . As investigations continue into this intriguing compound, further insights into its mechanisms of action will undoubtedly emerge, paving way for innovative therapeutic strategies .